3-Ethyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 3-ethyl-7-nitro-1,2,4,5-tetrahydro-3-benzazepine
• InChI: InChI=1S/C12H16N2O2/c1-2-13-7-5-10-3-4-12(14(15)16)9-11(10)6-8-13/h3-4,9H,2,5-8H2,1H3
• InChI Key: GPIDIGUBVAGQOI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(CC1)C=C(C=C2)[N+](=O)[O-]

Description

3-Ethyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine nitrate salt (1.03 g/4 mmol) was suspended in acetone (10 mL). Potassium carbonate and iodoethane were added sequentially and the suspension was heated to reflux with vigorous stirring for 2 hours. The mixture was then filtered through a pad of celite (rinsing with acetone) and the filtrate concentrated onto silica gel. 3-Ethyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine was isolated by column chromatography on silica gel (eluting with 0→10% methanol/methylene chloride) as a yellow/orange oil (600 mg/72%). 1H NMR (400 MHz, CDCl3) δ 7.98 (m, 2H), 7.28 (m, 1H), 3.15 (s, 4H), 2.91 (s, 4H), 2.79 (q, J=7.1 Hz, 2H), 1.20 (t, J=7.1 Hz, 3H).